Cas no 90691-14-8 (THIENO[3,2-B]PYRIDINE-6-CARBONITRILE, 5,7-DICHLORO-)

• Product Name: THIENO[3,2-B]PYRIDINE-6-CARBONITRILE, 5,7-DICHLORO-
• CAS No: 90691-14-8
• MF: C₈H₂Cl₂N₂S
• MW: 229.085877895355
• CID: 3538139
• PubChem ID: 129940398
• Update Time: 2025-04-22

THIENO[3,2-B]PYRIDINE-6-CARBONITRILE, 5,7-DICHLORO- Chemical and Physical Properties

Names and Identifiers

• THIENO[3,2-B]PYRIDINE-6-CARBONITRILE, 5,7-DICHLORO-
• DTXSID501237861
• 5,7-Dichlorothieno[3,2-b]pyridine-6-carbonitrile
• 90691-14-8

• Inchi： 1S/C8H2Cl2N2S/c9-6-4(3-11)8(10)12-5-1-2-13-7(5)6/h1-2H
• InChI Key： KRAFOKKQMGTLRH-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C(=NC2C=CSC=21)Cl

Computed Properties

• Exact Mass: 227.9315746Da
• Monoisotopic Mass: 227.9315746Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.9Ų